Methyl 2-[8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate

• IUPAC Name: methyl 2-[8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate
• InChI: InChI=1S/C18H27N5O4/c1-11-6-12(2)8-22(7-11)9-13-19-16-15(23(13)10-14(24)27-5)17(25)21(4)18(26)20(16)3/h11-12H,6-10H2,1-5H3
• InChI Key: PPGUAJKBBWGRMB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=NC3=C(N2CC(=O)OC)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C18H27N5O4
• Molecular Weight: 377.4 g/mol

Description

This compound appears to contain a purine ring, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Purines are widely occurring in nature and are part of many biological compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, one of its components, 3,5-dimethylpiperidine, is typically prepared by hydrogenation of 3,5-dimethylpyridine.

Scientific Research Applications

Molecular and Solid-State Structure Analysis

Research on similar compounds often involves detailed molecular and solid-state structure analysis using techniques like X-ray diffraction, NMR spectroscopy, and quantum chemical calculations. For example, the study of molecular and solid-state structures provides insights into the chemical behavior and reactivity of compounds, which is crucial for designing new materials and drugs (Jana Tomaščiková et al., 2008).

Synthesis and Stereochemistry

The synthesis and stereochemistry of diastereoisomeric compounds, including methods to control stereochemical outcomes, are vital for creating compounds with desired biological activities. Research in this area can lead to the development of new synthetic methodologies that are applicable to a wide range of chemical compounds, including potentially Methyl 2-[8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate (A. Casy & W. Jeffery, 1972).

Antiproliferative Effects and DNA/Protein Binding

The investigation of compounds' interactions with DNA and proteins, as well as their antiproliferative effects, is essential in drug discovery and development. Studies in this field can provide valuable information on the potential therapeutic applications of new compounds, including their efficacy as anticancer agents (A. Casini et al., 2006).

Carbonylation and Catalysis

Research on carbonylation reactions and catalysis involving similar compounds is crucial for the development of efficient and selective synthetic processes. This research can lead to the discovery of new catalysts and reaction conditions that are more sustainable and economically viable, applicable to a broad spectrum of organic synthesis, including esterification and methylation reactions (Patricia Cheung et al., 2007).